molecular formula C13H12ClN3O B8442963 2-Amino-4-chloro-6-(2,4-dimethyl-phenyl)-pyrimidine-5-carbaldehyde

2-Amino-4-chloro-6-(2,4-dimethyl-phenyl)-pyrimidine-5-carbaldehyde

Cat. No.: B8442963
M. Wt: 261.70 g/mol
InChI Key: YBOQPYLNHMPHDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-4-chloro-6-(2,4-dimethyl-phenyl)-pyrimidine-5-carbaldehyde is a useful research compound. Its molecular formula is C13H12ClN3O and its molecular weight is 261.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H12ClN3O

Molecular Weight

261.70 g/mol

IUPAC Name

2-amino-4-chloro-6-(2,4-dimethylphenyl)pyrimidine-5-carbaldehyde

InChI

InChI=1S/C13H12ClN3O/c1-7-3-4-9(8(2)5-7)11-10(6-18)12(14)17-13(15)16-11/h3-6H,1-2H3,(H2,15,16,17)

InChI Key

YBOQPYLNHMPHDP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C2=C(C(=NC(=N2)N)Cl)C=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aqueous potassium phosphate was added to a suspension of 2,4-dimethylbenzene boronic acid and 2-amino-4,6-dichloro-5-pyrimidinecarbaldehyde (3 eq) in 1,4-dioxan, under a nitrogen atmosphere. Dichloro bis(triphenylphosphine)palladium (II) (cat.) was added and the mixture heated, ˜100° C., for ˜90 mins. The resulting mixture was allowed to cool and dichloromethane added, the mixture was washed with water and saturated aqueous sodium chloride solution. The solution was dried over anhydrous sodium sulphate and concentrated to a pale yellow solid. The crude solid was purified by column chromatography on silica eluting with mixtures of diethyl ether and hexane.
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potassium phosphate
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Dichloro bis(triphenylphosphine)palladium (II)
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